Cas no 2308462-29-3 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoropropanoic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoropropanoic acid
• CAS No: 2308462-29-3
• MF: C₂₂H₂₁F₃N₂O₅
• MW: 450.407756567001
• CID: 5866307
• PubChem ID: 165457663
• Update Time: 2025-08-05

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoropropanoic acid
• EN300-1576414
• 2308462-29-3
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3,3,3-trifluoropropanoic acid

• Inchi： 1S/C22H21F3N2O5/c1-12(10-18(28)27-19(20(29)30)22(23,24)25)26-21(31)32-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,12,17,19H,10-11H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t12-,19?/m0/s1
• InChI Key： LEMJLLUWCVAADE-HSLMYDHPSA-N
• SMILES： FC(C(C(=O)O)NC(C[C@H](C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 450.14025626g/mol
• Monoisotopic Mass: 450.14025626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoropropanoic acid

Introduction to 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoropropanoic acid (CAS No. 2308462-29-3)

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoropropanoic acid, identified by its CAS number 2308462-29-3, is a sophisticated organic compound with significant implications in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its structural complexity and functional diversity, making it a subject of intense interest in drug discovery and molecular biology research.

The molecular structure of this compound features a chiral center at the (3S)-configuration, which is a critical aspect of its biological activity. The presence of a fluoren-9-yl methoxycarbonyl group further enhances its pharmacological potential by contributing to both solubility and metabolic stability. These structural attributes make it an attractive candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in the synthesis and characterization of fluorinated amino acids and their derivatives due to their unique physicochemical properties. The trifluoromethyl group in 3,3,3-trifluoropropanoic acid moiety imparts lipophilicity and metabolic resistance, which are highly desirable traits in drug candidates. This combination of features positions the compound as a promising intermediate in the synthesis of more complex molecules with enhanced pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential application in the development of enzyme inhibitors. The butanamido and fluorenylmethoxycarbonyl (Fmoc) functionalities provide multiple sites for interaction with biological targets, making it a versatile scaffold for medicinal chemistry interventions. Researchers have been exploring its utility in targeting enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key mediators of pain and inflammation.

Recent advancements in computational chemistry have enabled more accurate predictions of binding affinities and pharmacokinetic properties, further validating the potential of this compound. Molecular docking studies have shown that derivatives of this molecule can effectively bind to active sites of various enzymes, suggesting its utility as a lead compound for structure-based drug design. These studies highlight the importance of computational tools in accelerating the drug discovery process.

The synthesis of this compound involves multi-step organic reactions, including chiral resolution techniques to ensure high enantiomeric purity. The use of advanced synthetic methodologies has allowed researchers to optimize yield and purity, making it more feasible for large-scale production. Techniques such as asymmetric hydrogenation and stereoselective alkylation have been particularly useful in constructing the complex core structure efficiently.

In addition to its pharmaceutical applications, this compound has shown promise in materials science research. The unique combination of fluorine atoms and aromatic rings contributes to its stability under various conditions, making it suitable for use as an additive or modifier in polymer formulations. Such applications could lead to the development of novel materials with improved durability and functionality.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced binding affinity, improved metabolic stability, and increased bioavailability. This phenomenon has been well-documented in numerous successful drug candidates approved by regulatory agencies worldwide. The compound under discussion is no exception, offering several advantages that make it a valuable asset in drug development pipelines.

Current research efforts are focused on expanding the chemical space explored by derivatives of this compound. By modifying functional groups or introducing new motifs, scientists aim to uncover additional biological activities that could lead to breakthroughs in treating various diseases. Collaborative projects between academia and industry are particularly instrumental in driving these innovations forward.

The impact of fluorinated compounds on modern medicine is profound. From antiviral agents to anticancer drugs, fluorine’s unique properties have revolutionized therapeutic strategies over the past few decades. As research continues to uncover new applications for molecules like 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3,3,3-trifluoropropanoic acid (CAS No. 2308462-29-3), we can expect further advancements that will benefit patients worldwide.

In conclusion, this compound represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted applications. Its potential as a lead molecule for drug development underscores the importance of continued research into fluorinated amino acids and their derivatives. As scientific understanding evolves and new technologies emerge, compounds like this one will undoubtedly play a pivotal role in shaping the future of medicine.